molecular formula C6H8FN3 B15323733 5-Fluoro-2-(hydrazinylmethyl)pyridine

5-Fluoro-2-(hydrazinylmethyl)pyridine

Cat. No.: B15323733
M. Wt: 141.15 g/mol
InChI Key: MYFPAZDLFSAIJW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-Fluoro-2-(hydrazinylmethyl)pyridine is a fluorinated pyridine derivative featuring a hydrazinylmethyl (-CH₂-NH-NH₂) substituent at the 2-position and a fluorine atom at the 5-position of the pyridine ring.

Properties

Molecular Formula

C6H8FN3

Molecular Weight

141.15 g/mol

IUPAC Name

(5-fluoropyridin-2-yl)methylhydrazine

InChI

InChI=1S/C6H8FN3/c7-5-1-2-6(4-10-8)9-3-5/h1-3,10H,4,8H2

InChI Key

MYFPAZDLFSAIJW-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=NC=C1F)CNN

Origin of Product

United States

Chemical Reactions Analysis

Types of Reactions

5-Fluoro-2-(hydrazinylmethyl)pyridine undergoes various types of chemical reactions, including:

Common Reagents and Conditions

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield pyridine carboxylic acids, while reduction can produce pyridine alcohols. Substitution reactions can result in various substituted pyridines .

Scientific Research Applications

5-Fluoro-2-(hydrazinylmethyl)pyridine has several scientific research applications, including:

Mechanism of Action

The mechanism of action of 5-Fluoro-2-(hydrazinylmethyl)pyridine involves its interaction with specific molecular targets and pathways. The fluorine atom’s strong electron-withdrawing effect can influence the compound’s reactivity and binding affinity to biological targets. This can lead to the inhibition of enzymes or receptors involved in disease processes, making it a potential candidate for therapeutic applications .

Comparison with Similar Compounds

5-Fluoro-2-hydrazinopyridine

  • Structure : Direct hydrazine (-NH-NH₂) substitution at the 2-position of 5-fluoropyridine.
  • Key Differences : Lacks the methylene bridge (-CH₂-) present in 5-Fluoro-2-(hydrazinylmethyl)pyridine.
  • Applications : Used as a precursor in synthesizing triazole derivatives (e.g., BAY-9835, an ADAMTS7 inhibitor) .

5-Chloro-2-hydrazinopyridine Derivatives

  • Example: 5-Chloro-2-{(E)-2-[phenyl(2-pyridinyl)methylene]hydrazino}pyridine ().
  • Key Differences : Chlorine replaces fluorine at the 5-position; hydrazine group is conjugated with aromatic moieties.
  • Properties : Exhibits planar geometry due to intramolecular hydrogen bonding, enhancing stability .

5-Fluoro-3-(2-phenylhydrazinylidene)indolin-2-one

  • Structure : Fluorinated indole derivative with a phenylhydrazone group.
  • Activity : Demonstrates antibacterial and antifungal properties, attributed to the hydrazone moiety .

5-Fluoro-2′-deoxyuridine (FdUrd)

  • Structure : Fluorinated nucleoside analog.
  • Mechanism: Metabolized to 5-fluoro-2′-deoxyuridine monophosphate (FdUMP), inhibiting thymidylate synthase and DNA synthesis .
  • Pharmacokinetics : High hepatic extraction (69–92%) when administered intra-arterially, reducing systemic toxicity .
  • Comparison : Unlike 5-Fluoro-2-(hydrazinylmethyl)pyridine, FdUrd targets DNA synthesis pathways but shares fluoropyridine-based bioactivity.

5-Fluoro-2-(trifluoromethyl)phenyl Analogues

  • Example: Retinol Binding Protein 4 (RBP4) antagonists ().
  • Activity : Exhibits potent inhibition (RBP4 IC₅₀ = 33.4 nM) due to fluorine’s electron-withdrawing effects.
  • Key Finding : Fluorine substitution enhances potency compared to chlorine or polar pyridine analogs .

Luminescent BN Adducts with Fluoropyridine Units

  • Example : BN adducts synthesized from 5-fluoro-2-(2′-pyridyl)indole ().
  • Emission: Maxima at 495–497 nm, comparable to mono-borylated analogs.
  • Structural Insight : Fluorine’s inductive effects stabilize π-conjugation, influencing luminescence .

Data Tables

Table 2: Enzymatic Affinities for Fluorinated Compounds

Compound Enzyme Target Km (µM) Hepatic Extraction Ratio Reference
5-Fluoro-2′-deoxyuridine (FdUrd) Thymidine kinase 0.4–10* 0.69–0.92
5-Fluorouracil (FUra) Dihydropyrimidine dehydrogenase 5.6–10* 0.22–0.45
5-Fluorodeoxycytidine triphosphate DNA polymerase α/β 7.7–15.4 N/A

*Dose-dependent values.

Research Findings and Mechanistic Insights

  • Anticancer Activity : Fluoropyridines like FdUrd and 5-fluoro-2-(trifluoromethyl)phenyl derivatives exhibit cytotoxicity via DNA synthesis inhibition or enzyme antagonism. Hydrazine-containing analogs may target different pathways, such as metal chelation or protein binding .
  • Metabolic Stability : The hydrazinylmethyl group in 5-Fluoro-2-(hydrazinylmethyl)pyridine may enhance metabolic stability compared to direct hydrazine substituents, as methylene bridges reduce susceptibility to oxidation .
  • Luminescence : Fluorine’s electronegativity in BN adducts stabilizes excited states, making such compounds suitable for optoelectronic applications .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.